Cas no 8016-63-5 (5-Bromo-7-nitroindoline)

• Product Name: 5-Bromo-7-nitroindoline
• CAS No: 8016-63-5
• MF: C₈H₇BrN₂O₂
• MW: 243.057380914688
• CID: 48060
• Update Time: 2023-08-02

5-Bromo-7-nitroindoline Chemical and Physical Properties

Names and Identifiers

• muscatel sageoil from salvia sclarea L.
• Clary sage oil
• Muscatel sage oil Salvia sclarea L.
• Oil of muscatel
• 5-Bromo-7-nitroindoline
• 5-bromo-7-nitro-2,3-dihydro-1H-indole
• 1H-INDOLE, 5-BROMO-2,3-DIHYDRO-7-NITRO-
• PubChem7507
• KM2019
• SBB067124
• 5-Bromo-7-nitroindoline, AldrichCPR
• 5-BROMO-7-NITRO-1H INDOLINE
• MB00171
• VI30476
• BC003258
• 5-BROMO-7-NITRO-2,3-DIHYDROINDOLE
• A9946
• ST50408804
• 5-BROMO-2,3-DIHYDRO-7-NITRO-1H-INDOLE
• 166B901

• Inchi： 1S/C8H7BrN2O2/c9-6-3-5-1-2-10-8(5)7(4-6)11(12)13/h3-4,10H,1-2H2
• InChI Key： VXKXMHDXFLFIFI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)CCN2)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• XLogP3: 2.5
• Topological Polar Surface Area: 57.8

Experimental Properties

• Color/Form: A colorless to yellowish liquid with herbal and amber aromas
• Density: 0.89 g/mL at 25 °C(lit.)
• Boiling Point: 210 °C(lit.)
• Flash Point: 187 °F
• Refractive Index: n20/D 1.458(lit.)
• FEMA: 2321

5-Bromo-7-nitroindoline Security Information

• WGK Germany：2
• Hazard Category Code： 38
• RTECS：GF1170000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：38